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Technical Support Center: Endogenous ATP
Removal
A Senior Application Scientist's Guide to Eliminating Background ATP for Accurate

Quantification

Welcome to the technical support center. This guide is designed for researchers, scientists, and

drug development professionals who rely on precise ATP quantification. As a Senior Application

Scientist, I understand that the success of your experiments hinges on the integrity of your

data. Endogenous or extracellular ATP, often an uninvited guest in your samples, can be a

major source of background noise, masking the true signal in your assays. This guide provides

in-depth, field-proven insights into not just how to remove this confounding variable, but why

specific methods work, empowering you to troubleshoot and optimize your workflow with

confidence.

Frequently Asked Questions (FAQs)
Q1: Why is removing endogenous ATP from my samples so critical?
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Endogenous ATP is any ATP present in your sample that is not part of the specific cell

population or process you intend to measure. It can originate from several sources:

Cell Culture Media: Components like fetal bovine serum (FBS) contain significant amounts of

ATP.

Cell Lysis: Stressed or dying cells can release their internal ATP stores into the extracellular

environment during sample handling or processing[1].

Tissue Homogenates: The process of homogenization releases massive quantities of ATP

from all cells within the tissue[2].

This "background" ATP can artificially inflate the luminescence signal in assays that use firefly

luciferase, a highly sensitive enzyme that produces light in the presence of ATP[3]. For assays

measuring cell viability, cytotoxicity, or microbial contamination, this high background can

obscure subtle but significant changes, leading to false negatives or inaccurate quantification[4]

[5]. Removing it is essential for achieving a high signal-to-noise ratio and ensuring your results

are reliable.

Q2: What are the primary methods for removing endogenous ATP?
There are three main strategies, each with its own advantages and applications:

Enzymatic Degradation: Using enzymes like Apyrase to hydrolyze ATP and ADP into AMP,

which is not a substrate for firefly luciferase[6][7]. This is a highly specific and efficient

method.

Adsorption: Employing materials like activated charcoal to bind and remove ATP from the

solution[8][9]. This method is effective but less specific, as it can also remove other aromatic

molecules[8].

Physical Separation: Techniques like size-exclusion chromatography or dialysis can separate

small molecules like ATP from larger components like proteins, but can be cumbersome and

may not be 100% effective[8].

Q3: How do I choose the best ATP removal method for my specific
sample type?
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The optimal method depends on your sample matrix and experimental goals.

For cell culture supernatants or reagent decontamination, enzymatic degradation with

Apyrase is typically the gold standard due to its high specificity and minimal impact on other

sample components[10].

For protein solutions where you need to remove ATP and other small molecule cofactors,

activated charcoal is a common and effective choice[8].

For tissue homogenates, the primary challenge is the rapid degradation of ATP by

endogenous ATPases post-lysis[3]. Therefore, the focus is less on removing pre-existing ATP

and more on immediately inactivating these enzymes during extraction using appropriate

lysis buffers or phenol-based reagents[11][12][13].

Below is a decision-making workflow to guide your choice.

What is your sample type?

Cell Culture Supernatant
or Reagent Solution

Protein Solution
(removing cofactors)

Tissue Homogenate or
Cell Lysate

Enzymatic Degradation
(Apyrase)

 Goal: Remove ATP specifically

Adsorption
(Activated Charcoal)

 Goal: Remove ATP & other small molecules

Focus on ATPase Inactivation
During Lysis/Extraction

 Goal: Preserve intracellular ATP

Click to download full resolution via product page

Caption: Decision workflow for selecting an ATP removal method.

Troubleshooting Guide: Common Issues & Solutions
Q4: I'm seeing high background luminescence in my 'no-cell' or
'blank' control wells. What's wrong?
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Likely Cause: Your cell culture medium or assay buffer is contaminated with ATP. Fetal

Bovine Serum (FBS) is a common source. Even high-purity water and salts can harbor

microbial contamination that contributes ATP.

Solution: Decontaminate Your Reagents.

Treat the Source: The most effective solution is to pre-treat your complete cell culture

medium or assay buffer with Apyrase before the experiment.

Protocol: Add Apyrase (e.g., 0.5 U/mL) to your medium and incubate at 30°C for at least

30-60 minutes.[10] Apyrase efficiently hydrolyzes ATP to AMP, which does not generate a

signal with luciferase.[7]

Validation: After treatment, take an aliquot of the medium and run it in your ATP assay. The

signal should be reduced to a minimal baseline level, confirming successful

decontamination.

Q5: My ATP assay signal is unstable and drops very quickly after
adding the luciferase reagent. Why?

Likely Cause: Your sample contains active ATPases that are degrading the ATP you're trying

to measure. This is a very common issue with cell lysates or tissue homogenates if not

prepared correctly.[3] When cells lose membrane integrity, endogenous ATPases rapidly

deplete ATP.[3]

Solution: Inhibit Endogenous ATPases Immediately.

Use a Lytic Reagent: The best practice is to use a lysis buffer specifically designed for ATP

assays. These buffers contain detergents to lyse cells and, crucially, potent ATPase

inhibitors to stabilize the released ATP.[4][14]

Chemical Inactivation: If you are not using a commercial lysis buffer, you can prepare your

own extraction reagent. Phenol-based reagents or Trichloroacetic Acid (TCA) can

effectively denature and inactivate ATPases, though TCA may require a neutralization step

before the luciferase assay.[11][12][15]
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Chelating Agents: ATP-degrading enzymes often require divalent cations like Mg²⁺ or

Ca²⁺. Adding an excess of a chelating agent like EDTA to your sample preparation buffer

can help reduce their activity.[13]

Q6: I treated my sample with Apyrase, but the background ATP
signal is still high. What happened?

Likely Cause 1: Suboptimal Enzyme Activity. Apyrase activity is dependent on specific

conditions. It is a calcium-activated enzyme and its optimal pH is typically around 6.5.[6][7] If

your sample buffer has a different pH or contains enzyme inhibitors, the reaction may be

incomplete.

Solution: Ensure your reaction buffer is compatible with Apyrase. You may need to adjust

the pH or supplement with CaCl₂ (typically to 5 mM) for optimal activity.[6] Always check

the manufacturer's specific recommendations for the Apyrase product you are using.

Likely Cause 2: Insufficient Incubation or Enzyme Concentration. The reaction may not have

gone to completion.

Solution: Optimize the Apyrase concentration and incubation time. Perform a time-course

experiment where you measure residual ATP at various time points (e.g., 10, 30, 60, 90

minutes) to determine when the signal plateaus at its lowest point. You can also test a

higher concentration of the enzyme.

Likely Cause 3: Ongoing Cell Lysis. If you add Apyrase to a sample containing intact cells,

the enzyme will only degrade the extracellular ATP. If cells are lysing during the incubation,

they will continuously release fresh ATP, leading to a persistently high signal.

Solution: If your goal is to measure only extracellular ATP, first pellet the cells by

centrifugation and transfer the supernatant to a new tube before adding Apyrase.[16]

Detailed Experimental Protocols
Protocol 1: Enzymatic Removal of ATP from Cell Culture Supernatant
using Apyrase
This protocol is designed to remove contaminating ATP from liquid samples like cell culture

media or other aqueous solutions prior to performing a downstream ATP quantification assay.
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Principle: Apyrase is an ATP-diphosphohydrolase that catalyzes the sequential hydrolysis of

ATP to ADP and then to AMP, effectively eliminating the substrate for firefly luciferase.[7]

Apyrase Treatment Workflow

1. Sample Preparation
Pellet cells (if present) and

collect supernatant.

2. Apyrase Reaction
Add Apyrase to supernatant.

Incubate at 30°C.

3. Enzyme Inactivation
Heat at 65°C for 20 min.

4. Assay
Sample is ready for
ATP quantification.

Click to download full resolution via product page

Caption: General workflow for enzymatic ATP removal with Apyrase.

Materials:

Apyrase (e.g., from potato, S. tuberosum)[7]

Reaction Buffer (if required by enzyme manufacturer, often containing MES, NaCl, CaCl₂,

DTT)[7]

Sample (cell culture supernatant, reagent, etc.)

Water bath or incubator set to 30°C and 65°C

Procedure:

Sample Preparation: If your sample contains cells, centrifuge at a low speed (e.g., 300 x g

for 5 minutes) to pellet them. Carefully transfer the supernatant to a new, sterile tube without

disturbing the cell pellet.[16] This prevents further ATP release from cells during the

procedure.

Enzyme Preparation: Prepare the Apyrase solution according to the manufacturer's

instructions. One unit of Apyrase is typically defined as the amount of enzyme that liberates

1.0 µmole of inorganic phosphate from ATP per minute at a specific pH and temperature.[6]

Reaction Setup: Add Apyrase to your sample. A final concentration of 0.5 - 1.0 U/mL is a

good starting point.[10]
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Incubation: Incubate the mixture at 30°C for 30-60 minutes. For samples with very high initial

ATP levels, a longer incubation may be necessary.

Enzyme Inactivation (Optional but Recommended): To stop the reaction and prevent Apyrase

from interfering with subsequent steps (especially if adding an ATP standard), inactivate the

enzyme. Many recombinant Apyrases can be heat-inactivated by incubating the sample at

65°C for 20 minutes.[7] Always confirm the heat inactivation profile for your specific enzyme.

Final Step: Cool the sample to room temperature. It is now ready for your ATP quantification

assay.

Protocol 2: ATP Removal using Activated Charcoal
This protocol is useful for cleaning up protein solutions or other samples where co-removal of

other small molecules is acceptable or desired.

Principle: Activated charcoal has a highly porous structure with a large surface area, allowing it

to adsorb aromatic molecules like ATP through hydrophobic and π-π stacking interactions.[8][9]

Materials:

Activated Charcoal (powdered)[17]

Sample solution

Microcentrifuge and tubes

Procedure:

Prepare Charcoal Slurry: Weigh out a small amount of activated charcoal powder. Prepare a

slurry in nuclease-free water or a compatible buffer (e.g., 50 mg/mL). Mix vigorously to

ensure it is fully suspended.

Treatment: Add the charcoal slurry to your sample. A common starting point is to add 60 µL

of a 50 mg/mL slurry to 160 µL of sample.[17] The optimal ratio may need to be determined

empirically.
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Incubation: Mix the sample and incubate on ice or at 4°C for 10-20 minutes. Mix

intermittently to keep the charcoal suspended.

Removal of Charcoal: Centrifuge the sample at high speed (e.g., >12,000 x g) for 5 minutes

at 4°C. The activated charcoal, along with any bound ATP, will form a tight pellet.[17]

Collect Supernatant: Carefully pipette the supernatant into a new tube, being extremely

careful not to disturb the charcoal pellet. This supernatant is your ATP-depleted sample.

Method Comparison
Feature Enzymatic (Apyrase)

Adsorption (Activated
Charcoal)

Specificity
High: Specifically targets ATP

and ADP.[6]

Low: Binds ATP and other

aromatic molecules (e.g., NAD,

FAD, some drugs).[8]

Efficiency
Very high; can reduce ATP to

femtomolar levels.[18]

High, but may not be as

complete as enzymatic

methods.

Sample Impact

Minimal impact on sample

composition, ideal for sensitive

biological samples.

Can non-specifically adsorb

proteins or compounds of

interest, potentially leading to

sample loss.[8]

Ease of Use

Simple addition and

incubation. Heat inactivation

step is straightforward.

Requires a centrifugation step

to remove charcoal, risk of

pellet disturbance.

Best For

Cell culture supernatants,

reagent decontamination,

applications requiring high

specificity.

Purifying proteins from small

molecule cofactors, when co-

removal is acceptable.

References
ResearchGate. (2013). How to deplete adenosine triphosphate (ATP) in solution containing a

negatively charged surface protein?[Link]

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 13 Tech Support

https://www.researchgate.net/file.PostFileLoader.html?id=575060a3cbd5c25206563987&assetKey=AS%3A368570283380737%401464885411201
https://www.medchemexpress.com/apyrase.html
https://www.researchgate.net/post/How-to-deplete-adenosine-triphosphate-ATP-in-solution-containing-a-negatively-charged-surface-protein
https://pubmed.ncbi.nlm.nih.gov/9245433/
https://www.researchgate.net/post/How-to-deplete-adenosine-triphosphate-ATP-in-solution-containing-a-negatively-charged-surface-protein
https://www.researchgate.net/post/How_to_deplete_adenosine_triphosphate_ATP_in_solution_containing_a_negatively_charged_surface_protein
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15724341?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Test Labs. (n.d.). Cleaning Validation with ATP: Everything You Need to Know. [Link]

ResearchGate. (2016). Activated charcoal assay for ATP hydrolysis. [Link]

ResearchGate. (2021). Troubleshooting ATP measurement in rat liver tissue (Roche ATP

Bioluminescence Assay Kit CLS II). [Link]

Wang, Z., et al. (2019). Optimized bioluminescence analysis of adenosine triphosphate

(ATP) released by platelets and its application in the high throughput screening of platelet

inhibitors. PLoS ONE. [Link]

Bitesize Bio. (2025). How to Light Up your Life – Tips and Tricks to Troubleshoot your

Luciferase Assay. [Link]

Mookerjee, S. A., et al. (2017). Calculation of ATP production rates using the Seahorse XF

Analyzer. bioRxiv. [Link]

Chida, J., & Kido, H. (2014). Extraction and quantification of adenosine triphosphate in

mammalian tissues and cells. Methods in Molecular Biology. [Link]

ResearchGate. (n.d.). Assay optimization with respect to (A) ATP/ADP signal, (B) time and...

[Link]

ResearchGate. (2021). How to avoid ATP degradation while performing ATP assay?[Link]

myLuminUltra. (2024). Why do I have poor repeatability in my ATP tests and what can I do?

[Link]

myLuminUltra. (2024). Why Do I Have High ATP Results but No qPCR Detection?[Link]

Liu, B., et al. (2013). Release of extracellular ATP by bacteria during growth. BMC

Microbiology. [Link]

ResearchGate. (n.d.). Apyrase treatment removes extracellular ATP. [Link]

Molnar, J., & Lorand, L. (1961). Studies on apyrases. Archives of Biochemistry and

Biophysics. [Link]

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 13 Tech Support

https://www.testlabs.ie/cleaning-validation-with-atp-everything-you-need-to-know/
https://www.researchgate.net/post/Activated_charcoal_assay_for_ATP_hydrolysis
https://www.researchgate.net/post/Troubleshooting_ATP_measurement_in_rat_liver_tissue_Roche_ATP_Bioluminescence_Assay_Kit_CLS_II
https://doi.org/10.1371/journal.pone.0223096
https://bitesizebio.com/23746/how-to-light-up-your-life-tips-and-tricks-to-troubleshoot-your-luciferase-assay/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC5494456/
https://pubmed.ncbi.nlm.nih.gov/24166365/
https://www.researchgate.net/figure/Assay-optimization-with-respect-to-A-AT-P-ADP-signal-B-time-and-enzyme_fig2_230602339
https://www.researchgate.net/post/How_to_avoid_ATP_degradation_while_performing_ATP_assay
https://help.luminultra.com/hc/en-us/articles/4409800681111-Why-do-I-have-poor-repeatability-in-my-ATP-tests-and-what-can-I-do
https://help.luminultra.com/hc/en-us/articles/4409800681111-Why-do-I-have-poor-repeatability-in-my-ATP-tests-and-what-can-I-do
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3878229/
https://www.researchgate.net/figure/Apyrase-treatment-removes-extracellular-ATP-A-Within-one-minute-of-05U-ml-apyrase_fig1_23169862
https://www.askthispaper.com/studies-on-apyrases-paper-10-1016-0003-9861(61)90045-3.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15724341?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reddit. (2023). I HATE LUCIFERASE ASSAY. [Link]

YouTube. (2021). Troubleshooting Cell based Assays Ask the Experts to Avoid Common

Pitfalls from Cell Seeding to An. [Link]

National Center for Biotechnology Information. (2016). Interferences with Luciferase

Reporter Enzymes - Assay Guidance Manual. [Link]

Acin-Perez, R., et al. (2023). A novel approach to measure complex V ATP hydrolysis in

frozen cell lysates and tissue homogenates. bioRxiv. [Link]

ResearchGate. (2025). (PDF) Extraction and Quantification of Adenosine Triphosphate in

Mammalian Tissues and Cells. [Link]

Neogen. (2025). Your Guide to Adenosine Triphosphate (ATP) Testing. [Link]

Sakakibara, T., et al. (1997). Enzymatic treatment to eliminate the extracellular ATP for

improving the detectability of bacterial intracellular ATP. Analytical Biochemistry. [Link]

Etlinger, J. D., & Goldberg, A. L. (1979). The apparent stimulation of proteolysis by

adenosine triphosphate in tissue homogenates. The Journal of Biological Chemistry. [Link]

Shama, E., et al. (2023). Adenosine triphosphate (ATP) sampling algorithm for monitoring the

cleanliness of surgical instruments. Journal of Hospital Infection. [Link]

Khokhlova, M. D., et al. (2021). Lytic Release of Cellular ATP: Physiological Relevance and

Therapeutic Applications. International Journal of Molecular Sciences. [Link]

ResearchGate. (2025). Release of extracellular ATP by bacteria during growth. [Link]

Bours, M. J., et al. (2009). Time-dependent effects of ATP and its degradation products on

inflammatory markers in human blood ex vivo. Shock. [Link]

Guo, J. (2025). The enzymatic degradation of ATP to adenosine by microglial CD39

regulates neurovascular coupling and metabolic supply to the brain. Signal Transduction and

Targeted Therapy. [Link]

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 13 Tech Support

https://www.reddit.com/r/labrats/comments/s0w7l3/i_hate_luciferase_assay/
https://www.youtube.com/watch?v=J_f-G-o2yZc
https://www.ncbi.nlm.nih.gov/books/NBK133405/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10028122/
https://www.researchgate.net/publication/257929007_Extraction_and_Quantification_of_Adenosine_Triphosphate_in_Mammalian_Tissues_and_Cells
https://www.neogen.com/resources/blog/your-guide-to-adenosine-triphosphate-atp-testing/
https://pubmed.ncbi.nlm.nih.gov/9264426/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC342158/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10427613/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8348731/
https://www.researchgate.net/publication/259280650_Release_of_extracellular_ATP_by_bacteria_during_growth
https://pubmed.ncbi.nlm.nih.gov/19238075/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC11188339/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15724341?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Meghji, P., & Burnstock, G. (1995). Inhibition of extracellular ATP degradation in endothelial

cells. Life Sciences. [Link]

ResearchGate. (2014). Any advice on inhibiting ATPases by heat?[Link]

Hannah, R. R., et al. (2004). Improved method for detection of atp.

Campos, A. R., & Vissa, V. D. (2016). Measuring In Vitro ATPase Activity for Enzymatic

Characterization. Journal of Visualized Experiments. [Link]

ResearchGate. (n.d.). A suggested sampling algorithm for use with ATP testing in cleanliness

measurement. [Link]

Izon Science. (2023). Purifying Proteins From Cell Culture Supernatant: Step-by-Step Guide.

[Link]

Foremost UK. (n.d.). ATP Testing for Cleaning Companies: The Complete Guide. [Link]

Kurata, K., et al. (2021). Acidic Activated Charcoal Prevents Obesity and Insulin Resistance

in High-Fat Diet-Fed Mice. Frontiers in Endocrinology. [Link]

Cobetter Filtration. (2025). Activated Carbon - A "Dark Horse" in ADC Purification Processes.

[Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Lytic Release of Cellular ATP: Physiological Relevance and Therapeutic Applications -
PMC [pmc.ncbi.nlm.nih.gov]

2. The apparent stimulation of proteolysis by adenosine triphosphate in tissue homogenates
(Short Communication) - PMC [pmc.ncbi.nlm.nih.gov]

3. researchgate.net [researchgate.net]

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 13 Tech Support

https://pubmed.ncbi.nlm.nih.gov/7637550/
https://www.researchgate.net/post/Any_advice_on_inhibiting_ATPases_by_heat
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC5092040/
https://www.researchgate.net/publication/320146914_A_suggested_sampling_algorithm_for_use_with_ATP_testing_in_cleanliness_measurement
https://www.izon.com/blog/purifying-proteins-from-cell-culture-supernatant
https://www.foremost-uk.com/atp-testing-for-cleaning-companies-the-complete-guide/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8236166/
https://www.cobetterfiltration.com/blog/activated-carbon-a-dark-horse-in-adc-purification-processes_b38
https://www.benchchem.com/product/b15724341?utm_src=pdf-custom-synthesis#bc-rfq
https://pmc.ncbi.nlm.nih.gov/articles/PMC8307140/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8307140/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1177883/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1177883/
https://www.researchgate.net/post/Troubleshooting_ATP_measurement_in_rat_liver_tissue_Roche_ATP_Bioluminescence_Assay_Kit_CLS_II
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15724341?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. ATP Assays | What is an ATP Assay? [promega.jp]

5. my.luminultra.com [my.luminultra.com]

6. medchemexpress.com [medchemexpress.com]

7. neb.com [neb.com]

8. researchgate.net [researchgate.net]

9. atpgroup.com [atpgroup.com]

10. researchgate.net [researchgate.net]

11. Extraction and quantification of adenosine triphosphate in mammalian tissues and cells -
PubMed [pubmed.ncbi.nlm.nih.gov]

12. researchgate.net [researchgate.net]

13. researchgate.net [researchgate.net]

14. EP1383914A2 - Improved method for detection of atp - Google Patents
[patents.google.com]

15. researchgate.net [researchgate.net]

16. cellculturecompany.com [cellculturecompany.com]

17. researchgate.net [researchgate.net]

18. Enzymatic treatment to eliminate the extracellular ATP for improving the detectability of
bacterial intracellular ATP - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Removing endogenous ATP from samples before
quantification]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15724341/docs#removing-endogenous-atp-from-
samples-before-quantification]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 13 Tech Support

https://www.promega.jp/resources/guides/cell-biology/atp-assays/
https://my.luminultra.com/hc/en-us/articles/13688752061069-Why-Do-I-Have-High-ATP-Results-but-No-qPCR-Detection
https://www.medchemexpress.com/apyrase.html
https://www.neb.com/en/products/m0398-apyrase
https://www.researchgate.net/post/How-to-deplete-adenosine-triphosphate-ATP-in-solution-containing-a-negatively-charged-surface-protein
https://atpgroup.com/product/carbon-activated-3/
https://www.researchgate.net/figure/Apyrase-treatment-removes-extracellular-ATP-A-Within-one-minute-of-05U-ml-apyrase_fig1_250926344
https://pubmed.ncbi.nlm.nih.gov/24166365/
https://pubmed.ncbi.nlm.nih.gov/24166365/
https://www.researchgate.net/publication/258116693_Extraction_and_Quantification_of_Adenosine_Triphosphate_in_Mammalian_Tissues_and_Cells
https://www.researchgate.net/post/Any-advice-on-inhibiting-ATPases-by-heat
https://patents.google.com/patent/EP1383914A2/en
https://patents.google.com/patent/EP1383914A2/en
https://www.researchgate.net/post/How_to_avoid_ATP_degradation_while_performing_ATP_assay
https://cellculturecompany.com/purifying-proteins-from-cell-culture-supernatant-step-by-step-guide/
https://www.researchgate.net/file.PostFileLoader.html?id=575060a3cbd5c25206563987&assetKey=AS%3A368570283380737%401464885411201
https://pubmed.ncbi.nlm.nih.gov/9245433/
https://pubmed.ncbi.nlm.nih.gov/9245433/
https://www.benchchem.com/product/b15724341/docs#removing-endogenous-atp-from-samples-before-quantification
https://www.benchchem.com/product/b15724341/docs#removing-endogenous-atp-from-samples-before-quantification
https://www.benchchem.com/product/b15724341/docs#removing-endogenous-atp-from-samples-before-quantification
https://www.benchchem.com/product/b15724341/docs#removing-endogenous-atp-from-samples-before-quantification
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15724341?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 13 / 13 Tech Support

https://www.benchchem.com/product/b15724341?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15724341?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

